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Compound of Interest

Compound Name: 27-Nor-25-ketocholesterol

Cat. No.: B046057 Get Quote

Technical Support Center: 27-Nor-25-
ketocholesterol
This technical support guide provides best practices, frequently asked questions (FAQs), and

troubleshooting advice for handling and storing 27-Nor-25-ketocholesterol. The information is

intended for researchers, scientists, and professionals in drug development.

I. Compound Information & Safety
Frequently Asked Questions (FAQs)

Q1: What is 27-Nor-25-ketocholesterol? 27-Nor-25-ketocholesterol is a cholesterol

derivative, also known as 3β-Hydroxy-26-norcholest-5-en-25-one or 25-Oxo-27-norcholesterol.

[1] It is a biochemical used for research purposes.[1]

Q2: What are the primary hazards associated with 27-Nor-25-ketocholesterol? While a

specific safety data sheet (SDS) for 27-Nor-25-ketocholesterol is not readily available, data

from structurally similar compounds like cholesterol and other oxysterols suggest that it should

be handled with care. Potential hazards may include skin and eye irritation.[2] It is important to

use personal protective equipment (PPE) when handling this compound.[3][4]

Q3: What personal protective equipment (PPE) should I use? Always wear appropriate

protective equipment, including:
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Eye/Face Protection: Chemical safety goggles or glasses that comply with OSHA or

European Standard EN166.[3][4]

Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile rubber).[3][4]

Respiratory Protection: Not typically required under normal laboratory conditions with

adequate ventilation. If dust is generated or ventilation is poor, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.[3]

Q4: What are the first-aid measures in case of exposure?

Skin Contact: Wash the affected area immediately with plenty of soap and water.

Eye Contact: Rinse cautiously with water for several minutes. If you wear contact lenses,

remove them if possible and continue rinsing.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

II. Handling and Storage
Frequently Asked Questions (FAQs)

Q5: How should I store 27-Nor-25-ketocholesterol? For long-term stability, 27-Nor-25-
ketocholesterol, supplied as a solid, should be stored at -20°C. Based on data for similar

compounds, it is expected to be stable for at least two years under these conditions.[5]

Q6: Is the compound sensitive to light or air? Oxysterols, as a class, can be susceptible to

oxidation.[6][7] While specific data for 27-Nor-25-ketocholesterol is limited, it is best practice

to store it under an inert gas (like argon or nitrogen) and protect it from light.

Q7: What materials are incompatible with this compound? Avoid contact with strong oxidizing

agents, as they may react with the cholesterol backbone.[3][4]

Data Summary: Physical & Chemical Properties
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Property Value Source

Alternate Names
3β-Hydroxy-26-norcholest-5-

en-25-one
[1]

CAS Number 7494-34-0 [1]

Molecular Formula C₂₆H₄₂O₂ [1]

Molecular Weight 386.61 g/mol [1]

Physical State Solid / Powder [3]

Appearance White [3]

Melting Point 147 - 150 °C (for Cholesterol) [3][4]

Data Summary: Recommended Storage Conditions

Parameter Recommendation Rationale

Temperature -20°C

Standard for long-term storage

of similar biochemicals to

ensure stability.[5]

Atmosphere
Store under inert gas (Argon or

Nitrogen)

To prevent potential auto-

oxidation common in sterol

compounds.[7]

Light
Protect from light (use amber

vials)

To prevent light-induced

degradation.

Container Tightly sealed glass vial
To prevent moisture and air

exposure.

III. Experimental Use & Troubleshooting
Frequently Asked Questions (FAQs)

Q8: How do I prepare a stock solution of 27-Nor-25-ketocholesterol? As a hydrophobic

molecule, 27-Nor-25-ketocholesterol is not readily soluble in aqueous solutions. The
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recommended procedure is to first dissolve the compound in an organic solvent. Based on

solubility data for similar compounds, suitable solvents include ethanol, DMSO, or

dimethylformamide (DMF).[5] For cell-based assays, ethanol is often preferred as it can be less

toxic than DMSO or DMF at low final concentrations.

Q9: The compound won't dissolve in my aqueous buffer. What should I do? This is a common

issue for sterol-based compounds. They are sparingly soluble in aqueous buffers.[5] To achieve

solubility in an aqueous medium like PBS or cell culture media, first dissolve the compound in

100% ethanol to make a concentrated stock solution. Then, slowly dilute this stock solution into

your aqueous buffer with vigorous vortexing. Do not store the final aqueous solution for more

than one day, as the compound may precipitate out.[5]

Q10: My compound appears to have degraded. What could be the cause? Degradation can

occur due to improper storage or handling. Potential causes include:

Oxidation: Exposure to air for prolonged periods.

High Temperatures: Storage at room temperature or repeated freeze-thaw cycles can lead to

degradation. Some related compounds show instability at temperatures above 24°C.[8]

Alkaline Conditions: Some sterols exhibit instability in highly alkaline solutions.[8]

Experimental Protocol: Preparation of a Stock Solution

Weighing: Carefully weigh the desired amount of 27-Nor-25-ketocholesterol powder in a

microfuge tube or glass vial. Perform this in a fume hood or on a balance with a draft shield

to avoid inhalation and contamination.

Solvent Addition: Add the appropriate volume of your chosen organic solvent (e.g., ethanol)

to achieve the desired stock concentration (e.g., 10 mg/mL).

Dissolution: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) may aid dissolution if necessary.

Inert Gas Purge: Before sealing for storage, gently purge the vial's headspace with an inert

gas like argon or nitrogen to displace oxygen and prevent oxidation.
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Storage: Store the stock solution at -20°C in a tightly sealed, light-protected vial (e.g., amber

glass).

Troubleshooting Guide: Solubility Issues

Problem Possible Cause Suggested Solution

Compound precipitates after

dilution in media

Low aqueous solubility;

supersaturated solution.

Decrease the final

concentration. Increase the

percentage of the organic co-

solvent (e.g., ethanol) if the

experimental system allows,

but keep it low (typically

<0.5%) to avoid cell toxicity.

Stock solution appears cloudy

or has crystals

Incomplete dissolution or

precipitation during storage.

Warm the solution gently (to

~37°C) and vortex again. If it

doesn't dissolve, the

concentration may be too high

for the chosen solvent.

Prepare a more dilute stock

solution.

Inconsistent experimental

results

Compound instability or

precipitation in final assay.

Prepare fresh dilutions from

the stock solution immediately

before each experiment. Do

not store dilute aqueous

solutions.[5] Visually inspect

for precipitation before use.

Visualizations
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Workflow: Preparing 27-Nor-25-ketocholesterol for Cell-Based Assays

Start: Weigh Solid Compound

Dissolve in 100% Ethanol
(e.g., 10 mg/mL stock)

Store Stock Solution
(-20°C, Inert Gas, Dark)

Storage

Dilute Stock into
Aqueous Buffer/Media

For Immediate Use

Troubleshooting:
Precipitation Occurs?

Use Immediately in Experiment

End of Protocol

Yes, re-evaluate
concentration

No

Click to download full resolution via product page

Caption: Experimental workflow for solubilizing hydrophobic compounds.
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Troubleshooting Logic: Compound Degradation

Problem:
Inconsistent Results or
Suspected Degradation

Was the solid stored
 at -20°C in a sealed vial?

Improper Storage:
Compound may be compromised.

Use a fresh aliquot.

No

Was the stock solution
stored at -20°C under

inert gas and protected
from light?

Yes

Potential Oxidation/
Degradation.

Prepare fresh stock solution.

No

Were aqueous dilutions
prepared fresh and
used immediately?

Yes

Precipitation or instability
in aqueous solution is likely.

Prepare fresh dilutions.

No

If all steps were followed,
consider other experimental

variables or analytical
characterization of compound.

Yes

Click to download full resolution via product page

Caption: Decision tree for troubleshooting experimental inconsistencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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